Cas no 2680690-48-4 (2-(Aminomethyl)-1,3-thiazole-5-carbaldehyde)

2-(Aminomethyl)-1,3-thiazole-5-carbaldehyde is a versatile heterocyclic compound featuring both an aminomethyl group and a formyl substituent on a thiazole core. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The reactive aldehyde group enables condensation and nucleophilic addition reactions, while the aminomethyl moiety offers further derivatization potential. Its thiazole ring contributes to stability and bioactivity, often enhancing binding affinity in medicinal chemistry applications. The compound is particularly useful in constructing complex molecular frameworks, such as thiazole-containing inhibitors or ligands, due to its bifunctional reactivity and compatibility with diverse synthetic methodologies.

2-(Aminomethyl)-1,3-thiazole-5-carbaldehyde structure

2680690-48-4 structure

Product Name:2-(Aminomethyl)-1,3-thiazole-5-carbaldehyde

CAS No:2680690-48-4

MF:C₅H₆N₂OS

MW:142.178939342499

CID:5971536

PubChem ID:165941524

Update Time:2025-05-27

2-(Aminomethyl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- EN300-7317061
- 2680690-48-4
- 2-(aminomethyl)-1,3-thiazole-5-carbaldehyde
- 2-(Aminomethyl)-1,3-thiazole-5-carbaldehyde
- Inchi： 1S/C5H6N2OS/c6-1-5-7-2-4(3-8)9-5/h2-3H,1,6H2
- InChI Key： YDASWTVBHSLXAH-UHFFFAOYSA-N
- SMILES： S1C(C=O)=CN=C1CN

Computed Properties

Exact Mass: 142.02008399g/mol
Monoisotopic Mass: 142.02008399g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 109
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 84.2Å²

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